Cas no 2306248-86-0 (rac-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate)

Technical Introduction: rac-Benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate is a chiral piperidine derivative with potential applications in pharmaceutical synthesis and asymmetric catalysis. Its stereochemically defined structure, featuring both (2R,3R) configurations and a hydroxymethyl group, makes it a valuable intermediate for constructing complex bioactive molecules. The benzyl carbamate moiety enhances stability while allowing selective deprotection under mild conditions. This compound’s rigid piperidine scaffold and functional group versatility enable its use in medicinal chemistry, particularly for developing receptor-targeted agents. High purity and well-characterized stereochemistry ensure reproducibility in research and industrial processes. Its synthetic utility lies in its ability to serve as a building block for alkaloids, peptidomimetics, and other nitrogen-containing heterocycles.

rac-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate structure

2306248-86-0 structure

Product Name:rac-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate

CAS No:2306248-86-0

MF:C₁₅H₂₁NO₃

MW:263.332144498825

CID:5854528

PubChem ID:124523412

Update Time:2025-11-01

rac-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- rac-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate
- Rel-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate
- 2306248-86-0
- EN300-23006155
- Inchi： 1S/C15H21NO3/c1-12-14(10-17)8-5-9-16(12)15(18)19-11-13-6-3-2-4-7-13/h2-4,6-7,12,14,17H,5,8-11H2,1H3/t12-,14+/m1/s1
- InChI Key： YLQYSBRLEBVMKO-OCCSQVGLSA-N
- SMILES： OC[C@@H]1CCCN(C(=O)OCC2C=CC=CC=2)[C@@H]1C

Computed Properties

Exact Mass: 263.15214353g/mol
Monoisotopic Mass: 263.15214353g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 289
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 49.8Å²

rac-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-23006155-0.05g	rac-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate	2306248-86-0	95%	0.05g	$827.0	2024-06-20
Enamine	EN300-23006155-0.1g	rac-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate	2306248-86-0	95%	0.1g	$867.0	2024-06-20
Enamine	EN300-23006155-0.25g	rac-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate	2306248-86-0	95%	0.25g	$906.0	2024-06-20
Enamine	EN300-23006155-0.5g	rac-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate	2306248-86-0	95%	0.5g	$946.0	2024-06-20
Enamine	EN300-23006155-1.0g	rac-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate	2306248-86-0	95%	1.0g	$986.0	2024-06-20
Enamine	EN300-23006155-2.5g	rac-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate	2306248-86-0	95%	2.5g	$1931.0	2024-06-20
Enamine	EN300-23006155-5.0g	rac-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate	2306248-86-0	95%	5.0g	$2858.0	2024-06-20
Enamine	EN300-23006155-10.0g	rac-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate	2306248-86-0	95%	10.0g	$4236.0	2024-06-20
Enamine	EN300-23006155-1g	rac-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate	2306248-86-0		1g	$986.0	2023-09-15
Enamine	EN300-23006155-5g	rac-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate	2306248-86-0		5g	$2858.0	2023-09-15

rac-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate Related Literature

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2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

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Additional information on rac-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate

Introduction to rac-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate (CAS No. 2306248-86-0)

rac-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate (CAS No. 2306248-86-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of piperidines, which are widely studied for their diverse pharmacological properties, including analgesic, anti-inflammatory, and neuroprotective effects.

The chemical structure of rac-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate is characterized by a piperidine ring with a hydroxymethyl and methyl substituent at the 3 and 2 positions, respectively, and a benzyl group attached to the carboxylate moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of rac-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are important targets for the treatment of various diseases such as cardiovascular disorders, neurological conditions, and metabolic syndromes.

In addition to its receptor modulating properties, rac-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate has been investigated for its potential as a lead compound in the development of novel analgesics. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models without significant side effects, suggesting its potential as a safer alternative to existing analgesic drugs.

The synthesis of rac-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate has been optimized using modern synthetic techniques to ensure high yields and purity. One common approach involves the asymmetric synthesis of the piperidine ring followed by selective functionalization at the desired positions. This method not only ensures the production of the desired enantiomer but also minimizes the formation of unwanted by-products.

The pharmacokinetic profile of rac-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate

Clinical trials are currently underway to evaluate the safety and efficacy of rac-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate

In conclusion, rac-benzyl (2R,3R)-3-(hydroxymethyl)-2-methylpiperidine-1-carboxylate2306248-86-0) represents a promising compound with significant potential in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.